Cas no 20864-33-9 (4-methyl-3-nitrocinnoline)

• Product Name: 4-methyl-3-nitrocinnoline
• CAS No: 20864-33-9
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD02666032
• CID: 1108849
• PubChem ID: 13126927
• Update Time: 2025-04-20

4-methyl-3-nitrocinnoline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-Cinnoline
• 20864-33-9
• EN300-93544
• AKOS033230240
• 4-methyl-3-nitrocinnoline
• Z1267806466
• CS-0264626

• MDL： MFCD02666032
• Inchi： 1S/C9H7N3O2/c1-6-7-4-2-3-5-8(7)10-11-9(6)12(13)14/h2-5H,1H3
• InChI Key： OWQASWALVUVONK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 189.05391
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines